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Introduction

THRX-195518 is the primary and major active metabolite of Revefenacin, a long-acting
muscarinic antagonist.[1][2][3] Revefenacin is indicated for the maintenance treatment of
chronic obstructive pulmonary disease (COPD).[1] THRX-195518 is formed via hydrolysis of
Revefenacin.[1][2][4] Like its parent compound, THRX-195518 functions as a competitive
antagonist of muscarinic cholinergic receptors, although it exhibits a tenfold lower binding
affinity for the M3 receptor compared to Revefenacin.[1][2][3][5] The antagonism of M3
receptors in the airways is a key mechanism for bronchodilation.[1] Recent in silico studies
have also suggested a potential role for THRX-195518 as a positive allosteric modulator (PAM)
of the metabotropic glutamate receptor 2 (mGIuR2), where it may preserve cell viability against
glutamate-induced toxicity.[4]

These application notes provide a detailed protocol for a cell-based assay to characterize the
antagonist activity of THRX-195518 on the M3 muscarinic receptor. The described assay
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measures the inhibition of acetylcholine-induced calcium mobilization in a human cell line
endogenously expressing the M3 receptor.

Signaling Pathway of M3 Muscarinic Receptor and
THRX-195518 Inhibition

The M3 muscarinic receptor is a G-protein coupled receptor (GPCR) that primarily couples
through Gag/11. Upon binding of the endogenous agonist, acetylcholine (ACh), the receptor
activates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-
bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds
to its receptor on the endoplasmic reticulum, leading to the release of intracellular calcium
(Ca2+) stores. THRX-195518, as a competitive antagonist, blocks the binding of acetylcholine
to the M3 receptor, thereby inhibiting this downstream signaling cascade and the subsequent
increase in intracellular calcium.
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1. Seed Cells
(e.g., HBSMC in 96-well plate)

l

2. Incubate Overnight
(37°C, 5% CO2)

3. Prepare Reagents
(THRX-195518, ACh, Fluo-4 AM)

:

4. Load Cells with Fluo-4 AM
(Incubate in the dark)

5. Wash Cells
(Remove excess dye)

:

6. Pre-incubate with THRX-195518
(or control compounds)

l

7. Stimulate with Acetylcholine (ACh)

:

8. Measure Fluorescence
(Fluorescence Plate Reader)

9. Data Analysis
(Calculate 1C50 values)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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